Cas no 128276-98-2 (4-Chloro-2-(dichloromethyl)-5,6-dimethylthieno[2,3-d]pyrimidine)

• Product Name: 4-Chloro-2-(dichloromethyl)-5,6-dimethylthieno[2,3-d]pyrimidine
• CAS No: 128276-98-2
• MF: C₉H₇Cl₃N₂S
• MW: 281.589277505875
• CID: 206724
• PubChem ID: 3688854
• Update Time: 2025-04-19

4-Chloro-2-(dichloromethyl)-5,6-dimethylthieno[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(dichloromethyl)-5,6-dimethylthieno[2,3-d]pyrimidine
• Thieno[2,3-d]pyrimidine,4-chloro-2-(dichloromethyl)-5,6-dimethyl-
• AC1MVTSX
• AC1Q2E30
• ACMC-1CHIU
• CTK4B5905
• MolPort-002-466-257
• AKOS002433950
• DTXSID30395077
• EN300-08937
• 128276-98-2

• Inchi： 1S/C9H7Cl3N2S/c1-3-4(2)15-9-5(3)7(12)13-8(14-9)6(10)11/h6H,1-2H3
• InChI Key： UNSJQMFFXAPWFJ-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NC(C(Cl)Cl)=N1)SC(C)=C2C

Computed Properties

• Exact Mass: 279.93981
• Monoisotopic Mass: 279.94
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 54Ų

Experimental Properties

• Density: 1.532
• Boiling Point: 302.2°C at 760 mmHg
• Flash Point: 136.6°C
• Refractive Index: 1.659
• PSA: 25.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines